Cas no 2171890-40-5 (3,3-dimethyl-1,4-dioxane-2,6-dione)

• Product Name: 3,3-dimethyl-1,4-dioxane-2,6-dione
• CAS No: 2171890-40-5
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 5978203
• PubChem ID: 22616692
• Update Time: 2025-05-23

3,3-dimethyl-1,4-dioxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1,4-dioxane-2,6-dione
• 1,4-Dioxane-2,6-dione, 3,3-dimethyl-
• starbld0011399
• 2171890-40-5
• SCHEMBL4413822
• EN300-1091573

• Inchi： 1S/C6H8O4/c1-6(2)5(8)10-4(7)3-9-6/h3H2,1-2H3
• InChI Key： BLBUWBOUFGDIIM-UHFFFAOYSA-N
• SMILES： O1C(=O)COC(C)(C)C1=O

Computed Properties

• Exact Mass: 144.04225873g/mol
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 224.6±15.0 °C(Predicted)

Additional information on 3,3-dimethyl-1,4-dioxane-2,6-dione

3,3-Dimethyl-1,4-Dioxane-2,6-Dione: A Comprehensive Overview

The compound 3,3-dimethyl-1,4-dioxane-2,6-dione, with the CAS number 2171890-40-5, is a notable organic compound characterized by its unique chemical structure and diverse applications. This compound belongs to the class of cyclic ketones and has garnered significant attention in recent years due to its potential in various fields such as pharmaceuticals and materials science. Its molecular formula is C₈H₈O₃, and it exhibits a molecular weight of 156.15 g/mol. The structure of this compound consists of a dioxane ring with two ketone groups at positions 2 and 6 and two methyl groups at position 3.

The synthesis of 3,3-dimethyl-1,4-dioxane-2,6-dione can be achieved through various methods. One common approach involves the oxidation of suitable diols in the presence of oxidizing agents such as KMnO₄. This method has been extensively studied and optimized to ensure high yields and purity. Recent advancements in green chemistry have also led to the exploration of more environmentally friendly synthesis routes for this compound.

In terms of physical properties, 3,3-dimethyl-1,4-dioxane-2,6-dione is typically a white crystalline solid with a melting point of approximately 155°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetone. These properties make it suitable for various applications where controlled solubility is essential.

The chemical stability of this compound is another key aspect that has been extensively studied. Under normal conditions, it remains stable; however, it can undergo various reactions under specific conditions. For instance, it can act as an electrophilic agent in nucleophilic addition reactions or serve as a precursor for more complex molecules through condensation reactions.

In recent years, the application of 3,3-dimethyl-1,4-dioxane-2,6-dione in the pharmaceutical industry has gained significant traction. Researchers have explored its potential as a building block for drug molecules due to its ability to form stable complexes with various biological targets. For example studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties making them potential candidates for therapeutic agents.

Beyond pharmaceuticals this compound also finds application in materials science particularly in the development of advanced polymers and coatings. Its ability to form cross-linked networks through condensation reactions makes it valuable in creating materials with enhanced mechanical properties.

The environmental impact of synthesizing and using this compound has also come under scrutiny as part of broader efforts to promote sustainability in chemistry. Researchers are actively exploring ways to minimize waste production during synthesis and improve the biodegradability of its derivatives.

In conclusion the compound 3,3-dimethyl-1,4-dioxane-2,6-dione stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties coupled with ongoing research into its synthesis optimization and applications ensure that it will remain an important focus area for scientists and industry professionals alike.